Hydroxyeicosatetraenoic acids
Hydroxyeicosatetraenoic acids (HETEs) are a class of lipid mediators derived from the oxidation of arachidonic acid. These compounds play crucial roles in various physiological and pathological processes, including inflammation, immune responses, and cardiovascular function. HETEs exert their effects primarily through interaction with peroxisome proliferator-activated receptors (PPARs) and other signal transduction pathways. They are synthesized by the action of lipoxygenases and exhibit potent bioactivity, influencing cell proliferation, apoptosis, and angiogenesis. Due to their diverse biological activities, HETEs have been extensively studied for their potential therapeutic applications in inflammatory diseases, cancer, and cardiovascular disorders.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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9(r)-hete | 107656-14-4 | C20H32O3 |
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(+/-)5-HETE | 73307-52-5 | C20H32O3 |
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(5s,6r,7e,9e,11e,14z)-5,6-dihydroxy-7,9,11,14-icosatetraenoic Aci D | 129263-59-8 | C20H32O4 |
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9(s)-hete | 107656-13-3 | C20H32O3 |
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5,8,11,14-Eicosatetraenoic acid, 16-hydroxy-, (5Z,8Z,11Z,14Z,16R)- | 183509-22-0 | C20H32O3 |
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17(S)-HETE | 183509-25-3 | C20H32O3 |
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(5Z,7E,9S,11Z,14Z)-9-Hydroxy-5,7,11,14-eicosatetraenoic acid | 70968-92-2 | C20H32O3 |
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5,8,12,14-Eicosatetraenoicacid, 11-hydroxy-, (5Z,8Z,11R,12E,14Z)- | 73347-43-0 | C20H32O3 |
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(+/-)11-HETE | 71030-38-1 | C20H32O3 |
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5,9,11,14-Eicosatetraenoicacid, 8-hydroxy-, (5Z,9E,11Z,14Z)- | 79495-84-4 | C20H32O3 |
Related Literature
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L. Guimarães Environ. Sci.: Processes Impacts, 2013,15, 1938-1948
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Yanting Han,Jinlian Hu J. Mater. Chem. B, 2018,6, 5144-5152
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Guido Avvisati,Marjolein Dijkstra Soft Matter, 2015,11, 8432-8440
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Ming-Guang Ren,Mao Mao,Qin-Hua Song Chem. Commun., 2012,48, 2970-2972
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Hiromi Yamashita,Katsuhiro Yoshizawa,Masao Ariyuki,Shinya Higashimoto,Michel Che,Masakazu Anpo Chem. Commun., 2001, 435-436
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Gyeong Jin Park,Yu Jeong Na,Hyun Yong Jo,Seul Ah Lee,Cheal Kim Dalton Trans., 2014,43, 6618-6622
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Shinjiro Fujiyama,Shintaro Seino,Natsumi Kamiya,Koji Nishi,Kenji Yoza,Yoshinobu Yokomori Phys. Chem. Chem. Phys., 2014,16, 15839-15845
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